Cas no 2229396-03-4 (2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine
• CAS No: 2229396-03-4
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 6280798
• PubChem ID: 165654431
• Update Time: 2025-10-30

2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine
• 2229396-03-4
• EN300-1976092

• Inchi： 1S/C10H12ClF2N/c1-10(2,5-14)8-7(12)4-3-6(11)9(8)13/h3-4H,5,14H2,1-2H3
• InChI Key： SFAGCBOXTJZPIU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C(C)(C)CN)F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine

Introduction to 2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine (CAS No. 2229396-03-4)

2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229396-03-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a chloro-substituted and difluorinated aromatic ring connected to an amine-functionalized aliphatic side chain. The presence of both halogen atoms and a tertiary amine moiety makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural features of 2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine contribute to its potential biological activity. The 3-chloro-2,6-difluorophenyl moiety introduces rigidity and electronic properties that can influence interactions with biological targets, while the amine group provides a site for further functionalization or binding to specific receptors. Such structural attributes are highly valued in the design of novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. The compound’s architecture aligns well with the requirements for molecules that can modulate enzyme activity or receptor binding. For instance, the difluorine substituents on the aromatic ring can enhance metabolic stability, a critical factor in drug design. Additionally, the chloro group may serve as a handle for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule.

One of the most compelling aspects of 2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine is its potential application in the development of drugs targeting neurological disorders. Preliminary studies have suggested that compounds with similar structural motifs may interact with neurotransmitter receptors or enzymes involved in neurodegenerative processes. The amine group, in particular, is known to be a key pharmacophore in many central nervous system (CNS) drugs, facilitating binding to targets such as serotonin receptors or ion channels.

Furthermore, the compound’s halogenated aromatic core is reminiscent of several known bioactive molecules that have shown efficacy in preclinical models. The combination of chlorine and fluorine atoms can enhance lipophilicity and binding affinity, which are crucial parameters for drug candidates. This makes 2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like this one. Virtual screening techniques can rapidly assess the potential binding affinity of 2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine to various biological targets based on its 3D structure. Such simulations have already identified promising leads for further experimental validation. The integration of machine learning algorithms has further accelerated this process by predicting molecular properties and optimizing structures for better bioactivity.

The synthesis of 2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine presents both challenges and opportunities. The presence of multiple functional groups necessitates careful planning to ensure high yields and purity. However, modern synthetic methodologies have made it possible to construct complex molecules with increasing precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in building the desired framework efficiently.

In conclusion, 2-(3-chloro-2,6-difluorophenyl)-2-methylpropan-1-amine (CAS No. 2229396-03-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its development underscores the importance of innovative molecular design in addressing unmet medical needs. As research continues to uncover new therapeutic targets and methodologies, compounds like this one will play an increasingly vital role in shaping the future of medicine.